POE (20) sorbitan tristearate
Overview
Description
POE (20) sorbitan tristearate, also known as Tween 65, is a type of surfactant . It is a non-ionic detergent suited for solubilization of membrane proteins, enzymology, analytical, and diagnostic work as well as chromatography and electrophoresis .
Synthesis Analysis
The synthesis of polysorbate 80, a similar compound to POE (20) sorbitan tristearate, involves several steps. First, sorbitol is dehydrated to yield isomers of sorbitol monoanhydrides (sorbitans) and/or sorbitol dianhydrides (isosorbides) in the presence of a catalyst. Then the mixture of sorbitans and isosorbides is esterified with oleic acid, followed by polymerization with ethylene oxide to yield polysorbate 80 .
Molecular Structure Analysis
The molecular structure of POE (20) sorbitan tristearate is complex. It contains approximately 20 groups of polyoxyethylene (POE) per molecule . The exact composition of these chemical mixtures cannot be determined by colorimetry, hydrolysis, size-exclusion chromatography, nuclear magnetic resonance or mass spectrometry (MS) .
Scientific Research Applications
Food Industry Structuring Low-Saturated Fat
POE (20) sorbitan tristearate, also known as sorbitan tristearate (STS), has been used in the food industry for structuring low-saturated fat blends. In a study, it was mixed with polyglycerol esters (PGE) and used as oleogelators in a low-saturated fat blend of palm stearin and canola oil . The use of STS with PGE resulted in an increase in the saturated fatty acid content and a decrease in the melting point of the fat .
Pharmaceutical Industry Protein Stabilization
Polysorbates, including POE (20) sorbitan monoesters, are extensively used in the pharmaceutical industry as protein stabilizers. They are used in various applications, including vaccines, emulsifiers, and protection against protein unfolding .
Cosmetics Industry Surfactant
Polysorbates are also used in the cosmetics industry as non-ionic surfactants . They help to reduce the surface tension between two substances, allowing them to mix more easily.
Biochemistry Excipient
In biochemistry, polysorbates serve as excipients, which are substances used to improve the characteristics of the active ingredients in medicinal substances .
Crystallization Study
Polysorbates and their non-ethoxylated sorbitan ester equivalents have been studied for their crystallization behavior. This is important for understanding their stability and performance in various applications .
Production of Shortenings
Shortenings are fats that are usually plastic at room temperature and used in the production of bakery, confectionery, or fried products. Polysorbates, including POE (20) sorbitan tristearate, are used in the production of shortenings .
Safety and Hazards
Mechanism of Action
Target of Action
POE (20) sorbitan tristearate, also known as polysorbate 65, is a non-ionic surfactant . Its primary targets are lipids and proteins in various applications, including food production, cosmetics, and pharmaceuticals . It acts as an emulsifier, helping to mix oil and water, and as a stabilizer, preventing proteins from unfolding .
Mode of Action
POE (20) sorbitan tristearate interacts with its targets through its hydrophilic (water-attracting) and hydrophobic (water-repelling) groups . The hydrophilic groups interact with water molecules, while the hydrophobic groups interact with oil molecules or non-polar parts of proteins . This dual interaction allows it to stabilize mixtures of oil and water and prevent proteins from unfolding .
Biochemical Pathways
The biochemical pathways affected by POE (20) sorbitan tristearate primarily involve the formation and stabilization of emulsions and the prevention of protein unfolding . By interacting with both oil and water molecules, it can help form and stabilize emulsions, which are mixtures of oil and water . Additionally, by interacting with the non-polar parts of proteins, it can help prevent these proteins from unfolding .
Pharmacokinetics
It is known that only small amounts of polyoxyethylene sorbitans are absorbed . Similar toxicokinetics would be expected for all polysorbates based on their similarities in structure and metabolic fate .
Result of Action
The primary result of the action of POE (20) sorbitan tristearate is the formation and stabilization of emulsions and the prevention of protein unfolding . This makes it useful in a variety of applications, including food production, cosmetics, and pharmaceuticals .
Action Environment
The action of POE (20) sorbitan tristearate can be influenced by various environmental factors. For example, in the structuring of a low-saturated fat blend, the use of POE (20) sorbitan tristearate with sorbitan tristearate (STS) resulted in a decrease in the melting point of fat as the STS ratio increased . Additionally, the PGE-STS mixes resulted in a longer induction period of oxidation than the PGE-SMS mixes . This suggests that the action, efficacy, and stability of POE (20) sorbitan tristearate can be influenced by the presence of other compounds and the specific conditions of its use .
properties
| { "Design of the Synthesis Pathway": "The synthesis of POE (20) sorbitan tristearate can be achieved through the esterification of sorbitan tristearate with polyoxyethylene (20) sorbitan monostearate.", "Starting Materials": [ "Sorbitan tristearate", "Polyoxyethylene (20) sorbitan monostearate", "Catalyst (e.g. sulfuric acid)" ], "Reaction": [ "Mix sorbitan tristearate and polyoxyethylene (20) sorbitan monostearate in a reaction vessel", "Add a catalyst (e.g. sulfuric acid) to the mixture", "Heat the mixture to a temperature of around 150-180°C", "Stir the mixture for several hours until the reaction is complete", "Cool the mixture and filter the resulting product", "Wash the product with a suitable solvent (e.g. ethanol) to remove any impurities", "Dry the product under vacuum to obtain POE (20) sorbitan tristearate" ] } | |
CAS RN |
9005-71-4 |
Product Name |
POE (20) sorbitan tristearate |
Molecular Formula |
C60H114O8 |
synonyms |
Tween 65 |
Origin of Product |
United States |
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